Cas no 1055968-54-1 (6-Bromo-2-chloro-3-methoxybenzoic acid)

• Product Name: 6-Bromo-2-chloro-3-methoxybenzoic acid
• CAS No: 1055968-54-1
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• CID: 5074720
• Update Time: 2023-08-25

6-Bromo-2-chloro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-3-methoxybenzoic acid
• 6-Bromo-2-chloro-3-methoxybenzoic acid

• Inchi： 1S/C8H6BrClO3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： UJZAHKKHYYLSHA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5